ALR2 Selectivity Against ALR1 and SDH
6,7-Dihydroxy-4-coumarinylacetic acid demonstrates a distinct selectivity profile among aldose/aldehyde reductase family enzymes. The compound inhibits ALR2 (the primary therapeutic target in diabetic complications) with an IC50 of 9.6 μM, while exhibiting reduced activity against the related off-target enzymes sorbitol dehydrogenase (SDH, IC50 = 288 μM) and aldehyde reductase (ALR1, IC50 = 66.3 μM) [1]. This yields an ALR1/ALR2 selectivity ratio of approximately 6.9, which is mechanistically meaningful for minimizing off-target effects in cellular and in vivo models. In contrast, many naturally occurring coumarin-derived AR inhibitors exhibit different selectivity patterns: for instance, aegelinol shows an IC50 of 3.75 μM for AR but lacks reported isoform-specific selectivity data [2]; nodakenin demonstrates ALR2 inhibition with an IC50 of 7.33 μM without reported ALR1 cross-reactivity data [3]. Importantly, SAR studies on related 6,7-dihydroxycoumarins reveal that the C6 OH group specifically interferes with ALR1 inhibition, while the C7 OH group enhances ALR2 potency [4], confirming that the 6,7-dihydroxy substitution pattern is structurally determinative for this selectivity profile rather than incidental.
| Evidence Dimension | Enzyme inhibition potency and isoform selectivity (ALR2 vs. ALR1 vs. SDH) |
|---|---|
| Target Compound Data | ALR2 IC50 = 9.6 μM; ALR1 IC50 = 66.3 μM; SDH IC50 = 288 μM; ALR1/ALR2 selectivity ratio ≈ 6.9 |
| Comparator Or Baseline | Aegelinol (coumarin derivative): AR IC50 = 3.75 ± 0.11 μM (ALR1 selectivity not reported); Nodakenin: ALR2 IC50 = 7.33 μM (ALR1 data not reported); Quercetin (positive control): AR IC50 = 2.22 ± 0.27 μM |
| Quantified Difference | Target compound shows weaker absolute ALR2 potency than aegelinol (9.6 vs. 3.75 μM) and nodakenin (9.6 vs. 7.33 μM), but uniquely provides isoform selectivity data (ALR1/ALR2 ≈ 6.9) enabling assessment of off-target liability |
| Conditions | In vitro enzyme inhibition assays; ALR2, ALR1, and SDH enzyme preparations |
Why This Matters
Procurement decisions for ALR2 inhibitor research require documented isoform selectivity data; compounds lacking ALR1 cross-reactivity characterization introduce uncontrolled experimental variables.
- [1] MedChemExpress. 6,7-Dihydroxy-4-coumarinylacetic acid Product Datasheet. IC50 values: ALR2 9.6 μM, SDH 288 μM, ALR1 66.3 μM. View Source
- [2] Kamel, E.M. et al. (2025). A mechanistic experimental and computational exploration of aldose reductase inhibition by coumarins from Ruta chalepensis. Biochemical and Biophysical Research Communications, 769, 151946. View Source
- [3] Kim, J.H. et al. Coumarins from Angelica gigas Roots having Rat Lens Aldose Reductase Activity. Nodakenin IC50 = 7.33 μM. View Source
- [4] Ikeda, K. et al. (2010). 6,7-Dihydroxy-4-phenylcoumarin as inhibitor of aldose reductase 2. Bioorganic & Medicinal Chemistry Letters, 20(19), 5814-5817. View Source
